Cas no 24623-61-8 (2-Hydroxy-3,5-dimethyl-benzaldehyde)

• Product Name: 2-Hydroxy-3,5-dimethyl-benzaldehyde
• CAS No: 24623-61-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD05625710
• CID: 851404
• PubChem ID: 4770245
• Update Time: 2025-04-19

2-Hydroxy-3,5-dimethyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,5-dimethylbenzaldehyde
• 2-Hydroxy-3,5-dimethyl-benzaldehyde
• 2-hydroxy-3,5-dimethylbenzaldehyde(SALTDATA: FREE)
• Benzaldehyde, 2-hydroxy-3,5-dimethyl-
• 2-Hydroxy-3,5-dimethylbenzaldehyd
• DSXKMMAQDSAZAC-UHFFFAOYSA-N
• AKOS000111563
• 3,5-dimethyl salicylaldehyde
• Z336080438
• 24623-61-8
• J-015603
• SCHEMBL2788053
• InChI=1/C9H10O2/c1-6-3-7(2)9(11)8(4-6)5-10/h3-5,11H,1-2H
• ZAA62361
• AS-39491
• 2-hydroxy-3 5-dimethylbenzaldehyde
• ALBB-033707
• 3,5-dimethyl-2-hydroxybenzaldehyde
• MFCD05625710
• 2-hydroxy-3,5-dimethylbenzaldehyde, AldrichCPR
• DTXSID40406385
• CS-0038647
• EN300-200897

• MDL： MFCD05625710
• Inchi： 1S/C9H10O2/c1-6-3-7(2)9(11)8(4-6)5-10/h3-5,11H,1-2H3
• InChI Key： DSXKMMAQDSAZAC-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=C(C)C=C1C

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.136
• Boiling Point: 227.4°C at 760 mmHg
• Flash Point: 91.9°C
• Refractive Index: 1.589
• PSA: 37.3
• LogP: 1.82150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols